Cas no 2034306-43-7 (2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: 2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2034306-43-7
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• CID: 5377440
• Update Time: 2025-10-29

2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]benzamide
• 2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide

• Inchi： 1S/C17H13FN2O2/c18-14-5-2-1-4-13(14)17(21)20-11-12-7-8-15(19-10-12)16-6-3-9-22-16/h1-10H,11H2,(H,20,21)
• InChI Key： XWGGXPSAAPUCFG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C2=CC=CO2)N=C1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide

Introduction to 2-Fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034306-43-7)

2-Fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide, a compound with the chemical identifier CAS No. 2034306-43-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a fluoro substituent and a complex heterocyclic system makes it an intriguing candidate for further exploration in medicinal chemistry.

The compound's structure consists of a benzamide core linked to a pyridine ring, which is further substituted with a furan moiety. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse biological interactions. The fluoro group, in particular, is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, making it a valuable tool in the design of novel therapeutics.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological targets in novel ways. The combination of a benzamide and pyridine-furan scaffold in 2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide suggests potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of this compound make it an attractive scaffold for structure-based drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The benzamide moiety is known to be a versatile pharmacophore, frequently found in approved drugs due to its ability to interact with biological targets such as enzymes and receptors. The pyridine-furan system adds an additional layer of complexity, providing opportunities for selective binding and improved efficacy.

Recent studies have demonstrated the importance of fluorinated compounds in drug discovery. The introduction of fluorine atoms into molecular structures can lead to enhanced metabolic stability, improved bioavailability, and altered binding affinity. In the case of 2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide, the fluorine atom is strategically positioned to influence both the electronic properties and the solubility of the molecule.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the furan substituent at the 6-position of the pyridine ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with greater efficiency and selectivity.

Once synthesized, 2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide can be subjected to various biological assays to evaluate its potential therapeutic activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies will provide valuable insights into the compound's mechanism of action and its potential as a drug candidate.

In conclusion, 2-fluoro-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide represents a promising compound in the field of pharmaceutical chemistry. Its unique structural features and potential applications make it an exciting candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.